molecular formula C7H13NSSn B8341547 2-Methyl-5-(trimethylstannyl)thiazole

2-Methyl-5-(trimethylstannyl)thiazole

Cat. No.: B8341547
M. Wt: 261.96 g/mol
InChI Key: KBPKVLILPAUOPL-UHFFFAOYSA-N
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Description

2-Methyl-5-(trimethylstannyl)thiazole is a useful research compound. Its molecular formula is C7H13NSSn and its molecular weight is 261.96 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13NSSn

Molecular Weight

261.96 g/mol

IUPAC Name

trimethyl-(2-methyl-1,3-thiazol-5-yl)stannane

InChI

InChI=1S/C4H4NS.3CH3.Sn/c1-4-5-2-3-6-4;;;;/h2H,1H3;3*1H3;

InChI Key

KBPKVLILPAUOPL-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C(S1)[Sn](C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Butyllithium (1.6M in THF, 3.5 ml, 5.5 mmol) was added to a stirred solution of 2-methylthiazole (0.45 ml, 5.0 mmol) in THF (15 mL) at −78° C. The reaction mixture was stirred at −78° C. for 40 min. Chlorotrimethylstannane (1M in THF, 5.0 ml, 5.0 mmol) was added. Stirring was continued at −78° C. for 45 min. The reaction mixture was quenched with a satured aqueous solution of NaHCO3. The aqueous layer was extracted with Et2O. The organic extracts were dried over MgSO4, filtered and concentrated in vacuo. Used in the next step without purification (obtained 1.29 g). MS m/z=264.1. Calc'd for C7H13NSSn: 261.94.
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Synthesis routes and methods II

Procedure details

To a cooled (−78° C.) solution of 2-methylthiazole (1.0 g, 10 mmol) in anhydrous diethyl ether (20 mL) under an atmosphere of nitrogen was added n-butyllithium (2.5M solution in hexanes, 5.2 mL, 13 mmol) dropwise over 10 minutes. The reaction mixture was stirred for 1 h and then allowed to warm to 0° C. and stirred for 1 h. The reaction mixture was then cooled to −78° C. and a solution of chlorotrimethylstannane (1.8 g, 9.0 mmol) in anhydrous diethyl ether (10 mL) was added dropwise over 10 minutes. The reaction mixture was stirred for 30 minutes and then allowed to warm to room temperature and stirred for 16 h. The reaction was quenched with water (20 mL) and extracted with ethyl acetate (2×50 mL). The combined organic layer was dried over sodium sulfate, filtered, and evaporated in vacuo to afford the title compound as a yellow oil which was used without any further purification.
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1 g
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5.2 mL
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1.8 g
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